Cas no 26191-63-9 ((2S)-2-(benzylamino)butan-1-ol)

• Product Name: (2S)-2-(benzylamino)butan-1-ol
• CAS No: 26191-63-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD00137638
• CID: 253417
• PubChem ID: 927305
• Update Time: 2025-10-05

(2S)-2-(benzylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)(+)-2-BENZYLAMINO-1-BUTANOL
• N-Benzyl-L-serinamide
• 1-Butanol, 2-[(phenylmethyl)amino]-, (2S)-
• AT20450
• (S)-(+)-2-Benzylamino-1-butanol
• 51977-20-9
• PGFBTQBTIYCCFJ-NSHDSACASA-N
• 26191-63-9
• (s)-2-(N-benzylamino)butan-1-ol
• SCHEMBL4171219
• MFCD00137638
• (S)-2-(benzylamino)butan-1-ol
• EN300-132298
• (2S)-2-(benzylamino)butan-1-ol

• MDL： MFCD00137638
• Inchi： 1S/C11H17NO/c1-2-11(9-13)12-8-10-6-4-3-5-7-10/h3-7,11-13H,2,8-9H2,1H3/t11-/m0/s1
• InChI Key： PGFBTQBTIYCCFJ-NSHDSACASA-N
• SMILES： OC[C@H](CC)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 1.93800

Additional information on (2S)-2-(benzylamino)butan-1-ol

Introduction to (2S)-2-(benzylamino)butan-1-ol (CAS No. 26191-63-9)

(2S)-2-(benzylamino)butan-1-ol is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and biochemical research. With the CAS number 26191-63-9, this compound has garnered considerable attention due to its structural uniqueness and potential therapeutic benefits. The enantiomerically pure form of this molecule, specifically the (S)-configuration, plays a crucial role in the synthesis of chiral drugs that exhibit high selectivity and efficacy in treating various medical conditions.

The chemical structure of (2S)-2-(benzylamino)butan-1-ol consists of a butan-1-ol backbone substituted with a benzylamino group at the second carbon position. This configuration imparts specific stereochemical properties that are essential for its biological activity. The benzylamino group not only enhances the solubility of the compound in aqueous solutions but also contributes to its interaction with biological targets such as enzymes and receptors. These characteristics make it a valuable intermediate in the synthesis of more complex pharmaceutical molecules.

In recent years, (2S)-2-(benzylamino)butan-1-ol has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research is its use as a building block in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including inflammation and infection. By inhibiting specific proteases, it is possible to develop drugs that target these pathways effectively. For instance, studies have shown that derivatives of (2S)-2-(benzylamino)butan-1-ol can exhibit potent inhibitory activity against certain proteases, making them attractive candidates for further development.

Another area where (2S)-2-(benzylamino)butan-1-ol has shown significant promise is in the field of central nervous system (CNS) drug discovery. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it a valuable tool for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Research indicates that modifications to the benzylamino group can enhance the compound's ability to interact with specific receptors in the brain, leading to improved therapeutic outcomes.

The synthesis of (2S)-2-(benzylamino)butan-1-ol typically involves chiral resolution or asymmetric synthesis methods to ensure high enantiomeric purity. These synthetic routes often require advanced techniques such as enzymatic resolution or catalytic asymmetric hydrogenation. The availability of efficient synthetic methods has contributed to the increased interest in this compound among pharmaceutical researchers. Furthermore, advances in computational chemistry have enabled researchers to predict and optimize the properties of (2S)-2-(benzylamino)butan-1-ol derivatives, further accelerating drug discovery efforts.

In clinical trials, (2S)-2-(benzylamino)butan-1-ol and its derivatives have demonstrated encouraging results in preclinical studies. These studies have highlighted their potential as lead compounds for treating a variety of diseases, including cancer, infectious diseases, and inflammatory conditions. For example, preliminary data suggest that certain derivatives of this compound can inhibit the growth of tumor cells by targeting specific signaling pathways involved in cancer progression. Similarly, studies have shown that these derivatives exhibit antimicrobial activity against resistant strains of bacteria, offering new hope for treating infections that are difficult to manage with conventional antibiotics.

The future prospects for (2S)-2-(benzylamino)butan-1-ol are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. One area of focus is the development of new synthetic methodologies that can improve the efficiency and scalability of its production. Additionally, researchers are exploring novel derivatives of this compound to enhance its pharmacological properties and reduce potential side effects. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the translation of these findings into clinical applications.

In conclusion, (2S)-2-(benzylamino)butan-1-ol is a versatile and highly valuable compound in pharmaceutical chemistry. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. With continued research and development, this compound is poised to play a significant role in addressing unmet medical needs and improving patient outcomes worldwide.